2-(2-Methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol

• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: 2-(2-methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol
• InChI: InChI=1S/C11H22N2O/c1-12-5-2-11(10-12)3-6-13(7-4-11)8-9-14/h14H,2-10H2,1H3
• InChI Key: ZSDLXNNUSSKIPT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(C1)CCN(CC2)CCO

Description

2-(2-Methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol is a chemical compound with the molecular formula C11H22N2O. It belongs to the class of spirocyclic compounds, which are characterized by a unique structure where two rings are connected through a single atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol typically involves the reaction of appropriate starting materials under controlled conditions. . The reaction conditions often include the use of solvents like dichloromethane and catalysts such as potassium carbonate to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and minimize waste .

Chemical Reactions Analysis

Types of Reactions

2-(2-Methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, using reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce amines or alcohols .

Scientific Research Applications

2-(2-Methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of spirocyclic compounds with potential pharmaceutical applications.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(2-Methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways . For example, it may inhibit the activity of certain enzymes involved in neurotransmitter synthesis, thereby affecting neurological function .

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-2,8-diazaspiro[4.5]decan-3-one hydrochloride
• 2-Methyl-2,8-diazaspiro[4.5]decan-3-one dihydrochloride
• 2,8-Diazaspiro[4.5]decan-8-yl)pyrimidin-4-amine

Uniqueness

2-(2-Methyl-2,8-diazaspiro[4.5]decan-8-yl)ethanol is unique due to its specific spirocyclic structure and the presence of an ethanol group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various fields .